Cas no 2229152-89-8 ((3-fluoro-2,3-dimethylbutan-2-yl)(methyl)amine)

• Product Name: (3-fluoro-2,3-dimethylbutan-2-yl)(methyl)amine
• CAS No: 2229152-89-8
• MF: C₇H₁₆FN
• MW: 133.207045555115
• CID: 5804575
• PubChem ID: 165624495
• Update Time: 2025-06-12

(3-fluoro-2,3-dimethylbutan-2-yl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-2,3-dimethylbutan-2-yl)(methyl)amine
• EN300-1767622
• 2229152-89-8

• Inchi： 1S/C7H16FN/c1-6(2,8)7(3,4)9-5/h9H,1-5H3
• InChI Key： IKTBWGCNGSEEMX-UHFFFAOYSA-N
• SMILES： FC(C)(C)C(C)(C)NC

Computed Properties

• Exact Mass: 133.126677677g/mol
• Monoisotopic Mass: 133.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12Ų

Additional information on (3-fluoro-2,3-dimethylbutan-2-yl)(methyl)amine

Introduction to (3-Fluoro-2,3-dimethylbutan-2-yl)(methyl)amine (CAS No. 2229152-89-8)

(3-Fluoro-2,3-dimethylbutan-2-yl)(methyl)amine (CAS No. 2229152-89-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its fluoro-substituted alkyl chain and a tertiary amine functional group, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of (3-fluoro-2,3-dimethylbutan-2-yl)(methyl)amine is C₈H₁₇FN, and its molecular weight is approximately 146.19 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it a versatile reagent in synthetic chemistry, particularly in the formation of complex organic molecules.

In the realm of pharmaceutical research, (3-fluoro-2,3-dimethylbutan-2-yl)(methyl)amine has shown promise as a building block for the synthesis of novel drug candidates. The presence of the fluorine atom can significantly influence the pharmacokinetic properties of molecules, such as their lipophilicity and metabolic stability. Recent studies have explored the use of fluorinated amines in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One notable application of (3-fluoro-2,3-dimethylbutan-2-yl)(methyl)amine is in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The fluorine atom in this compound can enhance the stability and bioavailability of prodrugs, making them more effective in treating specific conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that fluorinated amines can improve the oral bioavailability and reduce the toxicity of certain antiviral agents.

Beyond pharmaceuticals, (3-fluoro-2,3-dimethylbutan-2-yl)(methyl)amine has also found applications in materials science. Fluorinated compounds are known for their unique surface properties and low surface energy, which make them valuable in the development of coatings and lubricants. Research has shown that incorporating fluorinated amines into polymer matrices can enhance their thermal stability and mechanical strength. This property is particularly useful in the manufacturing of high-performance materials for aerospace and automotive industries.

In the field of chemical synthesis, (3-fluoro-2,3-dimethylbutan-2-yl)(methyl)amine serves as a versatile reagent for the preparation of complex organic molecules. Its reactivity with various functional groups allows chemists to construct intricate molecular architectures with high precision. For example, it can be used as a nucleophile in substitution reactions or as a base in elimination reactions. The ability to fine-tune the reactivity of this compound through subtle changes in reaction conditions makes it an indispensable tool in synthetic laboratories.

The safety profile of (3-fluoro-2,3-dimethylbutan-2-yl)(methyl)amine is an important consideration for its practical applications. While it is generally considered safe when handled under appropriate laboratory conditions, proper precautions should be taken to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, (3-fluoro-2,3-dimethylbutan-2-yl)(methyl)amine (CAS No. 2229152-89-8) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in advancing various scientific fields.